Cas no 82120-02-3 (Armillol)

Armillol structure
Armillol structure
Product name:Armillol
CAS No:82120-02-3
MF:C15H24O3
MW:252.349265098572
CID:729857
PubChem ID:49798953

Armillol Chemical and Physical Properties

Names and Identifiers

    • 1H-Cyclobut[e]indene-2,4-diol,2,4,4a,5,6,7,7a,7b-octahydro-3-(hydroxymethyl)-6,6,7b-trimethyl-,(2R,4S,4aR,7aS,7bR)-
    • (2R)-2,4,4aβ,5,6,7,7aβ,7bα-Octahydro-3-hydroxymethyl-6,6,7b-trimethyl-1H-cyclobut[e]indene-2β,4β-diol
    • Armillol
    • DTXSID801107449
    • CHEMBL1172014
    • 82120-02-3
    • (2R,4S,4aR,7aS,7bR)-2,4,4a,5,6,7,7a,7b-Octahydro-3-(hydroxymethyl)-6,6,7b-trimethyl-1H-cyclobut[e]indene-2,4-diol
    • Inchi: 1S/C15H24O3/c1-14(2)4-8-10(5-14)15(3)6-11(17)12(15)9(7-16)13(8)18/h8,10-11,13,16-18H,4-7H2,1-3H3/t8-,10+,11-,13+,15-/m1/s1
    • InChI Key: PCLFPAUKPJZJSB-MELAJVIPSA-N
    • SMILES: O[C@@H]1C(CO)=C2[C@@H](C[C@]2(C)[C@H]2CC(C)(C)C[C@H]21)O

Computed Properties

  • Exact Mass: 252.173
  • Monoisotopic Mass: 252.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
  • XLogP3: 1

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